Cas no 1804152-39-3 (Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate)

• Product Name: Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate
• CAS No: 1804152-39-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4959160
• Update Time: 2025-10-19

Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate

• Inchi： 1S/C10H12F2N2O3/c1-2-16-9(15)8-6(14-13)4-3-5-7(8)17-10(11)12/h3-5,10,14H,2,13H2,1H3
• InChI Key： ASYZTKSPPHZQGV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C(=O)OCC)NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6

Additional information on Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate

Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate: A Comprehensive Overview

Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate, with the CAS number 1804152-39-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The name itself highlights key structural features: the presence of a difluoromethoxy group at the 2-position and a hydrazinyl group at the 6-position on the benzoate backbone. These functional groups contribute to the compound's reactivity and biological activity.

The synthesis of Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The introduction of the difluoromethoxy group enhances the compound's stability and bioavailability, while the hydrazinyl group introduces potential for hydrogen bonding and metal coordination. Recent studies have explored the use of this compound as a precursor for more complex molecules, particularly in the development of novel anticancer agents.

One of the most promising areas of research involving Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate is its application in medicinal chemistry. Researchers have investigated its ability to inhibit key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases. Preliminary results indicate that this compound exhibits selective cytotoxicity against cancer cells, making it a potential candidate for further preclinical studies.

In addition to its pharmacological applications, Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate has shown promise in materials science. Its ability to form coordination complexes with transition metals has led to its exploration as a building block for metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have highlighted the importance of functional groups like those present in this compound for achieving desired properties such as high surface area and selectivity.

The structural versatility of Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate also makes it an attractive candidate for click chemistry applications. Click reactions, which are known for their efficiency and selectivity, can be used to modify this compound further, enabling the creation of libraries of related molecules for high-throughput screening. This approach has been instrumental in identifying new leads for drug discovery.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, this compound undergoes hydrolysis to form less complex byproducts. These findings are essential for developing sustainable synthetic routes and disposal methods.

In conclusion, Ethyl 2-(difluoromethoxy)-6-hydrazinylbenzoate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.